Cas no 2248393-60-2 (2-(2-Fluoropyridin-4-yl)propan-1-ol)

• Product Name: 2-(2-Fluoropyridin-4-yl)propan-1-ol
• CAS No: 2248393-60-2
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 5924233
• PubChem ID: 137941714
• Update Time: 2025-10-19

2-(2-Fluoropyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2248393-60-2
• EN300-6506493
• 2-(2-Fluoropyridin-4-yl)propan-1-ol

• Inchi： 1S/C8H10FNO/c1-6(5-11)7-2-3-10-8(9)4-7/h2-4,6,11H,5H2,1H3
• InChI Key： MSHYIMNYMOHYAU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)C(C)CO

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(2-Fluoropyridin-4-yl)propan-1-ol

Introduction to 2-(2-Fluoropyridin-4-yl)propan-1-ol (CAS No. 2248393-60-2)

2-(2-Fluoropyridin-4-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2248393-60-2, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for drug discovery and development. The presence of a fluorine atom at the 2-position of the pyridine ring and an alcohol functional group at the 1-position of the propyl chain imparts unique electronic and steric properties, which are critical for its interaction with biological targets.

The structural features of 2-(2-fluoropyridin-4-yl)propan-1-ol make it an attractive candidate for further exploration in medicinal chemistry. The fluorine atom, being electronegative, can modulate the electronic properties of the pyridine ring, influencing its binding affinity and selectivity towards biological receptors. Additionally, the hydroxyl group at the terminal position of the propyl chain provides a site for hydrogen bonding interactions, which can enhance molecular recognition and pharmacological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from fluorinated heterocycles. Among these, fluoropyridines have emerged as a particularly versatile class of compounds due to their ability to engage with various biological targets, including enzymes and receptors involved in disease pathways. The compound 2-(2-fluoropyridin-4-yl)propan-1-ol is no exception and has been studied for its potential applications in treating a range of disorders.

One of the most compelling aspects of 2-(2-fluoropyridin-4-yl)propan-1-ol is its role as a building block in the synthesis of more complex molecules. Its modular structure allows for easy functionalization at multiple sites, enabling chemists to tailor its properties for specific biological applications. This flexibility has led to its use in the development of novel inhibitors, agonists, and antagonists targeting various therapeutic areas.

The pharmacological profile of 2-(2-fluoropyridin-4-yl)propan-1-ol has been extensively investigated in preclinical studies. Initial research has demonstrated its potential as an antagonist for certain G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes. The fluorine atom at the 2-position of the pyridine ring appears to be crucial for achieving high affinity binding to these receptors, suggesting that this moiety plays a key role in modulating receptor activity.

Furthermore, studies have shown that 2-(2-fluoropyridin-4-yl)propan-1-ol exhibits inhibitory effects on specific enzymes implicated in inflammatory and immunological pathways. These findings have opened up new avenues for exploring its therapeutic potential in conditions such as autoimmune diseases and chronic inflammation. The compound's ability to interact with both cellular receptors and enzymes highlights its multifaceted pharmacological properties.

The synthesis of 2-(2-fluoropyridin-4-yl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired fluorinated pyridine core. These synthetic strategies not only facilitate the production of 2248393-60-2 but also provide insights into optimizing similar structures for future drug candidates.

In conclusion, 2-(2-fluoropyridin-4-yloxy)propananediol (CAS No. 2248393 - 60 - 2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a versatile scaffold for drug discovery underscores its importance in developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry investigations aimed at addressing unmet medical needs.